Cas no 1000343-16-7 (5-Fluoro-6-methyl-1H-indole)

• Product Name: 5-Fluoro-6-methyl-1H-indole
• CAS No: 1000343-16-7
• MF: C₉H₈FN
• MW: 149.164925575256
• MDL: MFCD09026971
• CID: 840645
• PubChem ID: 24729242
• Update Time: 2025-05-24

5-Fluoro-6-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-methyl-1H-indole
• 5-Fluoro-6-methyl indole
• 1H-Indole, 5-fluoro-6-methyl-
• CS-0029856
• FKAVXDSGDUVHBT-UHFFFAOYSA-N
• 1000343-16-7
• AS-35897
• DB-107632
• DTXSID00646649
• AKOS006289792
• SCHEMBL579164
• MFCD09026971

• MDL： MFCD09026971
• Inchi： 1S/C9H8FN/c1-6-4-9-7(2-3-11-9)5-8(6)10/h2-5,11H,1H3
• InChI Key： FKAVXDSGDUVHBT-UHFFFAOYSA-N
• SMILES： FC1=CC2C=CNC=2C=C1C

Computed Properties

• Exact Mass: 149.064077422g/mol
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

5-Fluoro-6-methyl-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 5-Fluoro-6-methyl-1H-indole

Comprehensive Overview of 5-Fluoro-6-methyl-1H-indole (CAS No. 1000343-16-7): Properties, Applications, and Industry Trends

5-Fluoro-6-methyl-1H-indole (CAS No. 1000343-16-7) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a heterocyclic compound, it serves as a versatile building block for synthesizing bioactive molecules. The presence of both fluoro and methyl substituents on the indole ring enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery.

Recent studies highlight the growing demand for fluorinated indoles like 5-Fluoro-6-methyl-1H-indole in the development of kinase inhibitors and GPCR-targeted therapies. Its CAS number 1000343-16-7 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Researchers are particularly interested in its potential applications for neurodegenerative diseases and oncology, aligning with current trends in precision medicine.

The compound's molecular structure (C9H8FN) allows for diverse functionalization, enabling the creation of small-molecule libraries. This adaptability addresses the pharmaceutical industry's need for structure-activity relationship (SAR) optimization. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, which typically exceeds 97% in commercial samples.

From an industrial perspective, 5-Fluoro-6-methyl-1H-indole is synthesized via palladium-catalyzed cross-coupling or electrophilic aromatic substitution methods. These processes are optimized for scalability while minimizing environmental impact, responding to the green chemistry movement. Its storage conditions (typically 2-8°C under inert atmosphere) and shelf life (2 years) are critical parameters for supply chain management.

Emerging applications in material science have expanded the compound's utility beyond life sciences. Its electron-rich indole core makes it a candidate for organic semiconductors and OLED materials, coinciding with the global push for flexible electronics. Patent analyses reveal a 40% increase in filings mentioning this compound since 2020, underscoring its commercial potential.

Quality control protocols for CAS 1000343-16-7 emphasize residual solvent analysis and heavy metal testing to meet ICH guidelines. These stringent standards address the pharmaceutical industry's focus on impurity profiling, a topic frequently queried in regulatory forums. The compound's logP value (~2.3) and aqueous solubility data are often requested for ADMET predictions.

Market analysts project steady growth for the fluorinated indole sector, driven by 5-Fluoro-6-methyl-1H-indole's role in targeted drug delivery systems. Its compatibility with click chemistry platforms has further increased adoption in bioconjugation applications. Technical discussions often center on its regioselective modification challenges and solutions.

In academic settings, this compound features prominently in graduate-level organic synthesis courses, with particular focus on its protecting group strategies and crystallization behavior. The Sigma-Aldrich and TCI America product pages for 1000343-16-7 show consistently high traffic, indicating sustained research interest across continents.

Future directions include exploring its photophysical properties for bioimaging probes and investigating enantioselective synthesis routes. These developments align with search trends showing increased queries for fluorescent biomarkers and chiral indoles. The compound's thermal stability (>200°C) also opens possibilities for high-temperature applications.